2-ethoxy-N-(1-(3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl)piperidin-4-yl)benzamide

• IUPAC Name: 2-ethoxy-N-[1-[5-(4-fluorophenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C24H25FN4O3/c1-2-32-21-6-4-3-5-19(21)23(30)27-18-11-13-29(14-12-18)24(31)20-15-26-28-22(20)16-7-9-17(25)10-8-16/h3-10,15,18H,2,11-14H2,1H3,(H,26,28)(H,27,30)
• InChI Key: JUSVOTKHCAUJHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2CCN(CC2)C(=O)C3=C(NN=C3)C4=CC=C(C=C4)F
• Molecular Formula: C24H25FN4O3
• Molecular Weight: 436.5 g/mol

Description

2-ethoxy-N-(1-(3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C24H25FN4O3 and its molecular weight is 436.487. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Radiotracers

Compounds structurally similar to 2-ethoxy-N-(1-(3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl)piperidin-4-yl)benzamide have been synthesized for potential use as radiotracers in positron emission tomography (PET) imaging. The synthesis involves nucleophilic displacement reactions and aims at studying specific receptors in the brain, such as the CB1 cannabinoid receptors, which are pivotal for understanding various neurological conditions (Katoch-Rouse & Horti, 2003).

Antimicrobial and Antituberculosis Activity

Derivatives of this compound class have demonstrated significant antimicrobial and antituberculosis activities. For instance, thiazole-aminopiperidine hybrid analogues have shown promising results against Mycobacterium tuberculosis, the pathogen responsible for tuberculosis, highlighting their potential as novel therapeutic agents against infectious diseases (Jeankumar et al., 2013).

Neurological Research

The fluorinated derivatives related to this compound have been explored for their potential in studying serotonin receptors, such as the 5-HT1A receptor, in neurological research. These studies aim at developing better diagnostic tools and therapeutic strategies for psychiatric and neurodegenerative disorders (Lang et al., 1999).

Alzheimer's Disease Research

Compounds structurally related have been used in PET imaging for quantifying receptor densities in Alzheimer's disease patients. This research contributes to our understanding of the disease's progression and might help in developing targeted treatments (Kepe et al., 2006).

Antiviral Research

Research into benzamide-based pyrazoles has also extended into antiviral applications, particularly against the H5N1 subtype of the influenza A virus. Novel synthesis routes have been developed to create compounds with significant antiviral activities, suggesting potential applications in combating viral outbreaks (Hebishy et al., 2020).